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Compound of Interest

Compound Name: (R)-(+)-Propylene carbonate

Cat. No.: B016679

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
(R)-(+)-propylene carbonate. Due to a notable scarcity of experimental data specifically for
the (R)-(+) enantiomer, this document also includes data for the racemic mixture of propylene
carbonate for comparative purposes. It is crucial to note that while physical properties such as
density and boiling point may show slight differences between enantiomers and the racemate,
more complex thermodynamic properties are often reported for the more readily available
racemic mixture.

Physicochemical and Thermodynamic Data

The following tables summarize the available quantitative data for both (R)-(+)-propylene

carbonate and its racemic form.

Table 1: General Physicochemical Properties
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(R)-(+)-Propylene

Racemic Propylene

Property

Carbonate Carbonate
Molecular Formula C4HeOs C4HeOs
Molar Mass 102.09 g/mol 102.09 g/mol
Boiling Point 240 °C (lit.)[1] 242 °C[2][3]
Density 1.189 g/mL at 25 °C (lit.)[1] 1.205 g/cm3[2][3]

Refractive Index

n20/D 1.422 (lit.)[1]

1.4189

Melting Point

-48.8 °C[2][3]

Table 2: Thermodynamic Properties

Property

(R)-(+)-Propylene
Carbonate

Racemic Propylene
Carbonate

Vapor Pressure

0.59 psi (40.7 kPa) at 20 °C[1]

0.13 mmHg (0.017 kPa) at 20
°C, 0.98 mmHg (0.13 kPa) at
50 °C[2]

Enthalpy of Vaporization
(AvapH®)

No data available

55.2 kJ/mol at 150°C[4]

Heat Capacity (Cp,liquid)

No data available

167.4 J/mol-K at 298.15 K[5],
2.57 JIg-°C at 20°C[4]

Standard Molar Enthalpy of
Formation (AfH°liquid)

No data available

-613. £ 1. kd/mol

Standard Molar Entropy
(S°liquid)

No data available

219.17 J/mol-K[6]

Enthalpy of Combustion
(AcHeliquid)

No data available

-1818. + 1. kJ/mol, 14.21
kJ/mol[4]

Experimental Protocols
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Detailed experimental protocols for the determination of thermodynamic properties of
specifically (R)-(+)-propylene carbonate are not readily available in the literature. However,
standard methodologies for these measurements are well-established.

Vapor Pressure Determination

A common method for measuring the vapor pressure of a liquid is the static method.

Sample Preparation: A purified sample of the liquid is placed in a thermostated vessel
connected to a pressure measuring device (e.g., a manometer).

e Degassing: The sample is thoroughly degassed to remove any dissolved gases. This is
typically achieved by repeated freeze-pump-thaw cycles.

o Equilibrium: The vessel is maintained at a constant temperature until the vapor phase is in
equilibrium with the liquid phase.

o Measurement: The pressure of the vapor is then measured. This process is repeated at
various temperatures to obtain the vapor pressure curve.

Heat Capacity Measurement

Differential Scanning Calorimetry (DSC) is a widely used technique to determine the heat
capacity of liquids.

o Sample Encapsulation: A small, precisely weighed amount of the liquid is hermetically sealed
in a sample pan. An empty pan is used as a reference.

o Temperature Program: The sample and reference pans are subjected to a controlled
temperature program (e.g., a linear heating rate).

o Heat Flow Measurement: The instrument measures the difference in heat flow required to
increase the temperature of the sample and the reference.

o Calculation: The heat capacity is calculated from this differential heat flow, the heating rate,
and the sample mass.

Enthalpy of Combustion Measurement
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The standard enthalpy of combustion is typically determined using bomb calorimetry.

o Sample Preparation: A known mass of the substance is placed in a crucible inside a high-
pressure vessel (the "bomb").

o Pressurization: The bomb is filled with pure oxygen under high pressure.
« Ignition: The sample is ignited by passing an electric current through a fuse wire.

o Temperature Measurement: The combustion reaction releases heat, which is absorbed by
the surrounding water bath. The temperature change of the water is precisely measured.

o Calculation: The enthalpy of combustion is calculated from the temperature change, the heat
capacity of the calorimeter system, and the mass of the sample.

Experimental and Logical Workflows

The following diagrams illustrate the general workflows for the synthesis and determination of
key thermodynamic properties of propylene carbonate.

Synthesis of (R)-(+)-Propylene Carbonate

Reactants

Urea Reaction Purification Product

[
[ Reaction with Metal Carbonate Catalyst Distillation under Reduced Pressure — (R)-(+)-Propylene Carbonate

(R)-1,2-Propanediol

Click to download full resolution via product page

Caption: Synthesis of (R)-(+)-Propylene Carbonate.
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Determination of Vapor Pressure (Static Method)

Start with Purified Liquid Sample

Degas Sample (Freeze-Pump-Thaw)

'

Place in Thermostated Vessel

i A

Allow Vapor-Liquid Equilibrium

Yes

Measure Vapor Pressure

Repeat at Different Temperatures

Obtain Vapor Pressure Curve

Click to download full resolution via product page

Caption: Vapor Pressure Determination Workflow.
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Determination of Heat Capacity (DSC)

Start with Weighed Liquid Sample

Hermetically Seal in Sample Pan

:

Place Sample and Reference Pans in DSC

:

Apply Controlled Heating Program

:

Measure Differential Heat Flow

y

Calculate Heat Capacity

Obtain Heat Capacity Data

Click to download full resolution via product page

Caption: Heat Capacity Determination Workflow.

In conclusion, while a complete thermodynamic profile for (R)-(+)-propylene carbonate
remains an area for further research, the data available for the racemic mixture provides a
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valuable benchmark for scientists and professionals in drug development and related fields.
The experimental workflows outlined provide a foundational understanding of how these crucial
parameters are determined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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